4-[[[3-(4-Morpholinylsulfonyl)phenyl]-oxomethyl]amino]benzoic acid ethyl ester

• IUPAC Name: ethyl 4-[(3-morpholin-4-ylsulfonylbenzoyl)amino]benzoate
• InChI: InChI=1S/C20H22N2O6S/c1-2-28-20(24)15-6-8-17(9-7-15)21-19(23)16-4-3-5-18(14-16)29(25,26)22-10-12-27-13-11-22/h3-9,14H,2,10-13H2,1H3,(H,21,23)
• InChI Key: RSSPJPHEDLPYAN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C20H22N2O6S
• Molecular Weight: 418.5 g/mol

Description

4-[[[3-(4-Morpholinylsulfonyl)phenyl]-oxomethyl]amino]benzoic acid ethyl ester, also known as MPEP, is a chemical compound that has been extensively researched for its potential therapeutic applications. MPEP is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in various physiological processes, including learning, memory, and synaptic plasticity. In

Mechanism Of Action

4-[[[3-(4-Morpholinylsulfonyl)phenyl]-oxomethyl]amino]benzoic acid ethyl ester is a selective antagonist of mGluR5, which is a G protein-coupled receptor that is widely expressed in the central nervous system. Activation of mGluR5 by glutamate leads to the activation of various intracellular signaling pathways, including the phospholipase C (PLC) pathway, which leads to the release of intracellular calcium and activation of protein kinase C (PKC). 4-[[[3-(4-Morpholinylsulfonyl)phenyl]-oxomethyl]amino]benzoic acid ethyl ester binds to the allosteric site of mGluR5 and prevents the activation of the receptor by glutamate, thereby modulating glutamate neurotransmission.
Biochemical and Physiological Effects
4-[[[3-(4-Morpholinylsulfonyl)phenyl]-oxomethyl]amino]benzoic acid ethyl ester has been shown to modulate various physiological processes, including learning, memory, and synaptic plasticity. The selective antagonism of mGluR5 by 4-[[[3-(4-Morpholinylsulfonyl)phenyl]-oxomethyl]amino]benzoic acid ethyl ester has been shown to enhance long-term potentiation (LTP) in the hippocampus, which is a cellular correlate of learning and memory. 4-[[[3-(4-Morpholinylsulfonyl)phenyl]-oxomethyl]amino]benzoic acid ethyl ester has also been shown to reduce anxiety-like behavior in animal models, indicating its potential therapeutic application in anxiety disorders.

Advantages And Limitations For Lab Experiments

4-[[[3-(4-Morpholinylsulfonyl)phenyl]-oxomethyl]amino]benzoic acid ethyl ester is a valuable tool for studying the role of mGluR5 in various physiological and pathological processes. The selective antagonism of mGluR5 by 4-[[[3-(4-Morpholinylsulfonyl)phenyl]-oxomethyl]amino]benzoic acid ethyl ester allows for the modulation of glutamate neurotransmission without affecting other neurotransmitter systems. However, 4-[[[3-(4-Morpholinylsulfonyl)phenyl]-oxomethyl]amino]benzoic acid ethyl ester has some limitations in lab experiments, including its poor solubility in water and its potential off-target effects at high concentrations.

Future Directions

For research include the development of more potent and selective mGluR5 antagonists, the investigation of the potential synergistic effects of 4-[[[3-(4-Morpholinylsulfonyl)phenyl]-oxomethyl]amino]benzoic acid ethyl ester with other drugs, and the exploration of the role of mGluR5 in other physiological processes beyond the central nervous system.

Scientific Research Applications

4-[[[3-(4-Morpholinylsulfonyl)phenyl]-oxomethyl]amino]benzoic acid ethyl ester has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including anxiety, depression, schizophrenia, and drug addiction. The selective antagonism of mGluR5 by 4-[[[3-(4-Morpholinylsulfonyl)phenyl]-oxomethyl]amino]benzoic acid ethyl ester has been shown to modulate glutamate neurotransmission, which is implicated in the pathophysiology of these disorders.